Cas no 1455019-28-9 (1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine)

• Product Name: 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine
• CAS No: 1455019-28-9
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 5170498
• Update Time: 2025-08-02

1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine

• Inchi： 1S/C12H17N3/c1-3-11-9-14-12(8-10(11)2)15-6-4-13-5-7-15/h3,8-9,13H,1,4-7H2,2H3
• InChI Key： PIEFQZCTRWHPBG-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(C=C)C(C)=C2)CCNCC1

Additional information on 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine

Research Brief on 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine (CAS: 1455019-28-9): Recent Advances and Applications

1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine (CAS: 1455019-28-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The compound's unique structural features, including the vinyl and piperazine moieties, make it a promising candidate for medicinal chemistry applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved blood-brain barrier permeability. The study highlighted the compound's role in enhancing the pharmacokinetic profiles of next-generation antidepressants, offering potential advantages over existing therapies.

In addition to its CNS applications, recent research has investigated the antimicrobial properties of derivatives based on 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that structural modifications of this core scaffold yielded compounds with potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, suggesting a novel approach to addressing antibiotic resistance.

From a synthetic chemistry perspective, advances in the preparation of 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine have been achieved through innovative catalytic methods. A 2024 paper in Organic Process Research & Development described a continuous-flow synthesis approach that improved yield (82%) and reduced reaction time compared to traditional batch methods. This technological advancement has important implications for scaling up production while maintaining cost-effectiveness and environmental sustainability.

Ongoing clinical investigations are exploring the therapeutic potential of this compound in oncology. Preliminary data from in vitro studies suggest that certain derivatives exhibit selective cytotoxicity against cancer cell lines while sparing normal cells. The National Cancer Institute's Developmental Therapeutics Program has included several analogs in their screening panel, with results expected in late 2024. These developments position 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine as a valuable scaffold for future anticancer drug development.

As research progresses, the compound's safety profile and ADME (absorption, distribution, metabolism, and excretion) characteristics are being systematically evaluated. Recent pharmacokinetic studies in animal models have shown favorable tissue distribution patterns, with particular accumulation in brain and lung tissues. These findings support further investigation of the compound's potential in treating CNS and respiratory diseases. The growing body of evidence suggests that 1-(4-Methyl-5-vinyl-pyridin-2-yl)-piperazine represents an important chemical tool with diverse therapeutic applications that warrant continued exploration.